Cas no 69519-11-5 (1,3,2-Dioxaborolane,2-(4-methoxyphenyl)-)

1,3,2-Dioxaborolane,2-(4-methoxyphenyl)- structure
69519-11-5 structure
Product Name:1,3,2-Dioxaborolane,2-(4-methoxyphenyl)-
CAS No:69519-11-5
MF:C9H11BO3
MW:177.992842912674
CID:503887
PubChem ID:336478
Update Time:2025-04-19

1,3,2-Dioxaborolane,2-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3,2-Dioxaborolane,2-(4-methoxyphenyl)-
    • 1,3,2-Dioxaborolane,2-(4-methoxyphenyl)-(9CI)
    • 2-(4-methoxyphenyl)-1,3,2-dioxaborolane
    • 2-(4-methoxyphenyl)[1,3,2]dioxaborolane
    • 2-(4-methoxyphenyl)-[1,3,2]-dioxaborolane
    • 2-(4-methoxy-phenyl)-[1,3,2]dioxaborolane
    • 2-p-Methoxyphenyl-1.3.2-dioxaborolan
    • AC1L7JQ1
    • AG-G-70737
    • CTK5D0269
    • NSC351099
    • p-OMe-C6H4[1.3.2]dioxaborolane
    • AKOS006293155
    • QMGSYRCNFHDASZ-UHFFFAOYSA-N
    • DTXSID90319815
    • NSC-351099
    • 69519-11-5
    • SCHEMBL14983500
    • Inchi: 1S/C9H11BO3/c1-11-9-4-2-8(3-5-9)10-12-6-7-13-10/h2-5H,6-7H2,1H3
    • InChI Key: QMGSYRCNFHDASZ-UHFFFAOYSA-N
    • SMILES: O1B(C2C=CC(=CC=2)OC)OCC1

Computed Properties

  • Exact Mass: 177.08373
  • Monoisotopic Mass: 178.08
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 27.7Ų

Experimental Properties

  • Density: 1.1
  • Boiling Point: 305°C at 760 mmHg
  • Flash Point: 138.3°C
  • Refractive Index: 1.498
  • PSA: 27.69
  • LogP: 0.43720
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